Hexapotassium [nitrilotris(methylene)]trisphosphonate

Specification

• CAS No.: 27794-93-0
• Molecular Formula: C3H6K6NO9P3
• Molecular Weight: 527.59 g/mol
• IUPAC Name: hexapotassium;1-phosphonato-N,N-bis(phosphonatomethyl)methanamine
• Standard InChI: InChI=1S/C3H12NO9P3.6K/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13;;;;;;/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13);;;;;;/q;6*+1/p-6
• Standard InChI Key: DKPHLYCEFBDQKM-UHFFFAOYSA-H
• SMILES: C(N(CP(=O)([O-])[O-])CP(=O)([O-])[O-])P(=O)([O-])[O-].[K+].[K+].[K+].[K+].[K+].[K+]
• Canonical SMILES: C(N(CP(=O)([O-])[O-])CP(=O)([O-])[O-])P(=O)([O-])[O-].[K+].[K+].[K+].[K+].[K+].[K+]

Introduction

Chemical Identity and Structure

Hexapotassium [nitrilotris(methylene)]trisphosphonate is a potassium salt of [nitrilotris(methylene)]trisphosphonic acid (ATMP), which belongs to the family of organophosphorus compounds. This compound is characterized by its complex molecular structure featuring three phosphonate groups connected to a central nitrogen atom through methylene bridges.

Basic Identification Parameters

The compound is identified by several key parameters that distinguish it from other related compounds:

Parameter	Value
CAS Numbers	27794-93-0, 40588-62-3
EINECS Numbers	248-660-0, 254-983-8
Molecular Formula	C₃H₆K₆NO₉P₃
Molecular Weight	527.59 g/mol
IUPAC Name	Hexapotassium;1-phosphonato-N,N-bis(phosphonatomethyl)methanamine

The compound has multiple CAS registry numbers due to varying registration practices and slight differences in how the compound is characterized.

Chemical Structure

The chemical structure of Hexapotassium [nitrilotris(methylene)]trisphosphonate consists of a central nitrogen atom to which three methylene groups are attached. Each methylene group is further connected to a phosphonate group (PO₃²⁻). In this hexapotassium salt form, all six acidic hydrogens of the phosphonic acid groups are replaced by potassium ions, resulting in a fully neutralized compound.

The parent acid, [nitrilotris(methylene)]trisphosphonic acid or aminotrimethylene phosphonic acid (ATMP), has the formula C₃H₁₂NO₉P₃ and a molecular weight of 299.05 g/mol.

Physical and Chemical Properties

Hexapotassium [nitrilotris(methylene)]trisphosphonate exhibits several distinct physical and chemical properties that influence its behavior in various applications and environmental systems.

Physical State and Appearance

The compound typically exists as a white solid at room temperature, though it can also be found in liquid formulations for certain applications. Its physical appearance can vary depending on the manufacturing process and purity.

Solubility and Hygroscopicity

Hexapotassium [nitrilotris(methylene)]trisphosphonate is highly soluble in water, a property that enhances its utility in aqueous systems. This high water solubility is characteristic of phosphonate compounds in general. The compound also exhibits hygroscopic properties, meaning it readily absorbs moisture from the atmosphere.

Metal Complexation Properties

One of the most significant chemical properties of Hexapotassium [nitrilotris(methylene)]trisphosphonate is its strong ability to form complexes with various metal ions. This chelating ability is fundamental to many of its applications. The stability constants for the parent acid with various metals are presented in the following table:

Metal Ion	Stability Constant
Ca	7.6
Cd	12.7
Co	18.4
Cu	17.0
Hg	21.7
Mg	6.7
Ni	15.5
Pb	16.4
Zn	14.1

These values demonstrate the compound's strong affinity for transition metals, particularly mercury, cobalt, and copper, which is crucial for its application in metal ion sequestration.

Synthesis and Production

The production of Hexapotassium [nitrilotris(methylene)]trisphosphonate involves a multi-step chemical process, beginning with the synthesis of the parent acid.

Synthesis of Parent Acid

The synthesis of [nitrilotris(methylene)]trisphosphonic acid, the parent compound, typically involves a reaction between phosphorus trichloride, ammonia or an ammonium salt, and formaldehyde in an aqueous medium. This Mannich-type reaction yields the tri-substituted phosphonic acid.

Formation of Potassium Salt

The potassium salt is formed by neutralizing the parent acid with potassium hydroxide. The degree of neutralization determines the number of potassium ions in the final product. In the case of the hexapotassium salt, all six acidic hydrogen atoms from the three phosphonic acid groups are replaced by potassium ions.

Purification and Quality Control

After synthesis, the compound undergoes purification processes to remove impurities and ensure product quality. Quality standards for the solid form typically require an active content of at least 95.0%, with strict limits on heavy metals and arsenic contamination.

Quality Parameter	Specification
Active Content	≥ 95.0%
Heavy Metals (as Pb)	≤ 20 mg/kg
Arsenic	≤ 3 mg/kg

Applications and Uses

Hexapotassium [nitrilotris(methylene)]trisphosphonate has a wide range of industrial applications, primarily stemming from its chelating properties and ability to inhibit corrosion and scale formation.

Corrosion Inhibition

One of the primary applications of this compound is as a corrosion inhibitor in various industrial systems. Its strong metal-complexing ability allows it to protect metal surfaces from corrosive elements by forming protective films.

Scale Prevention

The compound is extensively used in water treatment applications to prevent scale formation in pipes, boilers, cooling systems, and other water-handling equipment. By chelating calcium, magnesium, and other scale-forming metal ions, it prevents the precipitation of mineral scales that can reduce system efficiency and increase maintenance costs.

Water Treatment

Beyond scale prevention, Hexapotassium [nitrilotris(methylene)]trisphosphonate serves as an antisludging agent in water treatment processes. Its ability to sequester various metal ions makes it an effective component in formulations designed to maintain water quality in industrial systems.

Other Industrial Applications

The compound may also find use in additional industrial applications such as:

• Detergent formulations

• Textile processing

• Oil field applications

• Pulp and paper manufacturing

• Metal surface treatment

These applications leverage the compound's chelating abilities to control metal ions in various process streams and prevent unwanted reactions or precipitations.

Environmental Fate and Impact

Understanding the environmental behavior of Hexapotassium [nitrilotris(methylene)]trisphosphonate is crucial for assessing its potential ecological impact.

Biodegradability

Studies on phosphonates, including the parent acid of Hexapotassium [nitrilotris(methylene)]trisphosphonate, indicate that these compounds are generally biodegradable, although the rate of biodegradation can be slow. Standard biodegradability screening tests show a low degree of ultimate biodegradation, with DOC (Dissolved Organic Carbon) removal of 23-33% observed in inherent biodegradability tests for ATMP.

Degradation in Environmental Systems

Phosphonates undergo several degradation processes in the environment:

Biodegradation in Water

In non-sterile natural water, the ultimate biodegradation of phosphonates ranges from 2.0% to 12.3% in the dark and 13.6% to 17.2% in sunlight after 60 days, indicating some degradation enhancement by sunlight.

Degradation in Sediments

In sediment/river water systems, the ultimate biodegradation can reach 28.6-30.7% for related phosphonates. Studies indicate that phosphonates become tightly adsorbed onto sediment, often irreversibly, suggesting that a significant part of the biodegradation occurs in the sediment rather than in the water column.

Photolysis

Photodegradation is an important route for environmental removal of phosphonates. This process is catalyzed by transition metal ions, particularly iron, and is pH-dependent. In the presence of iron ions, 40% to 90% degradation of the phosphonate residues to orthophosphate can occur in 17 days.